Cas no 2248318-14-9 (5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid)
5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-6512117
- 5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid
- 2248318-14-9
-
- Inchi: 1S/C8H11NO4/c10-6(11)8(5-2-1-3-5)4-9-7(12)13-8/h5H,1-4H2,(H,9,12)(H,10,11)
- InChI Key: IWVCQVMSMJQLLF-UHFFFAOYSA-N
- SMILES: O1C(NCC1(C(=O)O)C1CCC1)=O
Computed Properties
- Exact Mass: 185.06880783g/mol
- Monoisotopic Mass: 185.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 75.6Ų
5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6512117-0.05g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 0.05g |
$1152.0 | 2025-03-14 | |
| Enamine | EN300-6512117-0.1g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 0.1g |
$1207.0 | 2025-03-14 | |
| Enamine | EN300-6512117-0.25g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 0.25g |
$1262.0 | 2025-03-14 | |
| Enamine | EN300-6512117-0.5g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 0.5g |
$1316.0 | 2025-03-14 | |
| Enamine | EN300-6512117-1.0g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 1.0g |
$1371.0 | 2025-03-14 | |
| Enamine | EN300-6512117-2.5g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 2.5g |
$2688.0 | 2025-03-14 | |
| Enamine | EN300-6512117-5.0g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 5.0g |
$3977.0 | 2025-03-14 | |
| Enamine | EN300-6512117-10.0g |
5-cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248318-14-9 | 95.0% | 10.0g |
$5897.0 | 2025-03-14 |
5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
Additional information on 5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid
5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic Acid: A Comprehensive Overview
5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid, also known by its CAS number CAS No. 2248318-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclobutyl group with an oxazolidine ring system. The oxazolidine moiety, a five-membered ring containing two oxygen atoms and one nitrogen atom, is a common feature in various bioactive compounds, making this compound a promising candidate for further exploration in drug discovery and material science.
The synthesis of 5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid involves a series of well-established organic reactions, including cyclization and functional group transformations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. The compound's stability under various conditions has been thoroughly investigated, revealing its potential for use in diverse chemical environments.
In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for applications in chromatography and spectroscopy. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which can be attributed to the conjugated system within the oxazolidine ring.
Recent studies have highlighted the biological activity of 5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid. In particular, it has shown moderate inhibitory effects on several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings suggest its potential as a lead compound for developing therapeutic agents targeting Alzheimer's disease. Additionally, the compound has demonstrated antioxidant properties, which could be exploited in the development of cosmetic products or food additives.
The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the cyclobutyl group plays a critical role in stabilizing the molecule's conformation, thereby enhancing its bioavailability. Furthermore, molecular docking studies have identified key binding motifs that could guide future medicinal chemistry efforts.
In conclusion, 5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery and material science. Its unique structure, coupled with promising biological activity profiles, warrants further investigation into its therapeutic potential. As research continues to unfold, this compound is poised to make significant contributions to advancing our understanding of complex biological systems.
2248318-14-9 (5-Cyclobutyl-2-oxo-1,3-oxazolidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)